Cas no 1883164-08-6 (1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 1883164-08-6
• MF: C₁₁H₁₁ClFNO
• MW: 227.662545442581
• CID: 6018664
• PubChem ID: 130570583
• Update Time: 2025-06-13

1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one
• 2-Propen-1-one, 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)-
• EN300-1126273
• 1883164-08-6

• Inchi： 1S/C11H11ClFNO/c1-14(2)7-6-10(15)11-8(12)4-3-5-9(11)13/h3-7H,1-2H3
• InChI Key： NTPFLGWBTWATMV-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1Cl)(=O)C=CN(C)C

Computed Properties

• Exact Mass: 227.0513198g/mol
• Monoisotopic Mass: 227.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±42.0 °C(Predicted)
• pka: 6.13±0.70(Predicted)

Additional information on 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one

Comprehensive Overview of 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1883164-08-6)

1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one, with the CAS number 1883164-08-6, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS registry number, belongs to the class of enaminones, which are known for their versatility in synthetic chemistry and material science. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the dimethylamino group, makes this compound a subject of interest for researchers exploring novel pharmaceutical intermediates and functional materials.

In the context of current scientific trends, 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one is often discussed in relation to its potential role in drug discovery and medicinal chemistry. Researchers are particularly interested in its molecular structure, which features a conjugated system that could exhibit interesting electronic properties. This has led to investigations into its use as a building block for more complex molecules, especially those targeting specific biological pathways. The compound's CAS No. 1883164-08-6 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing importance in the scientific community.

Another area where 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one has shown promise is in the development of advanced materials. Its unique combination of substituents allows for fine-tuning of electronic and optical properties, making it a candidate for applications in organic electronics and photovoltaic devices. The chloro and fluoro groups, in particular, are known to influence the compound's reactivity and stability, which are critical factors in material design. This has sparked discussions in forums and research papers about its potential in sustainable technology and green chemistry initiatives.

From a synthetic perspective, the preparation of 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one involves well-documented organic reactions, such as the condensation of appropriate ketones with dimethylformamide dimethyl acetal (DMFDMA). The compound's CAS No. 1883164-08-6 is often associated with detailed synthetic protocols and spectroscopic data, which are essential for reproducibility and quality control in laboratory settings. Researchers frequently search for these details to ensure the accuracy of their experiments, highlighting the compound's role in method development and chemical education.

In addition to its scientific applications, 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one has also been a topic of interest in patent literature. Several patents describe its use as a key intermediate in the synthesis of biologically active molecules, further underscoring its commercial and industrial relevance. The compound's CAS registry number is often cited in these documents, making it a valuable identifier for intellectual property searches. This has led to increased visibility in innovation-driven industries, where protecting novel chemical entities is paramount.

As the demand for specialty chemicals continues to rise, 1-(2-chloro-6-fluorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1883164-08-6) is poised to remain a focal point in both academic and industrial research. Its multifaceted applications, combined with its intriguing molecular architecture, make it a compelling subject for future studies. Whether in the realm of drug development, material science, or synthetic methodology, this compound exemplifies the intersection of creativity and precision in modern chemistry.